Product packaging for Cesium-134(Cat. No.:CAS No. 13967-70-9)

Cesium-134

Cat. No.: B078059
CAS No.: 13967-70-9
M. Wt: 133.906719 g/mol
InChI Key: TVFDJXOCXUVLDH-OUBTZVSYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Cesium-134 is a radioactive isotope of cesium, a gamma emitter with a half-life of 2.0652 years, serving as a crucial tool in a wide array of scientific research. Its primary decay mode is via beta minus decay to stable barium-134, accompanied by prominent gamma ray emissions at 605.3 keV and 795.8 keV, making it highly suitable for gamma-ray spectroscopy. A principal application of this compound is as a non-dispersive, short-to-medium lived isotopic tracer in environmental science. Researchers utilize it to model the migration, adsorption, and bioaccumulation behaviors of more persistent radionuclides, such as Cesium-137, in soil and aquatic ecosystems. This provides invaluable data for environmental impact assessments and remediation strategies following nuclear incidents. In nuclear chemistry and physics, its well-defined gamma spectrum makes it an excellent calibration standard for radiation detection equipment. Furthermore, this compound is employed in studies of waste management, specifically in simulating the leaching behavior of fission products from spent nuclear fuel under various storage conditions. The mechanism of its environmental interaction is governed by its chemical similarity to potassium, leading to its uptake by plants and subsequent movement through the food chain, which can be precisely tracked due to its unique radioactive signature. This product is supplied with a certificate of analysis, detailing the radionuclidic purity and specific activity. It is strictly For Research Use Only and is not intended for diagnostic or therapeutic applications.

Structure

2D Structure

Chemical Structure Depiction
molecular formula Cs B078059 Cesium-134 CAS No. 13967-70-9

Properties

CAS No.

13967-70-9

Molecular Formula

Cs

Molecular Weight

133.906719 g/mol

IUPAC Name

cesium-134

InChI

InChI=1S/Cs/i1+1

InChI Key

TVFDJXOCXUVLDH-OUBTZVSYSA-N

SMILES

[Cs]

Isomeric SMILES

[134Cs]

Canonical SMILES

[Cs]

Synonyms

134Cs radioisotope
Caesium-134
Cesium-134
Cs-134 radioisotope

Origin of Product

United States

Sources and Release Mechanisms of Anthropogenic Cesium 134

Accidental Nuclear Releases and Their Environmental Pathways

Significant quantities of Cesium-134 have been discharged into the environment as a result of major nuclear accidents. acs.orgnih.gov These releases occur when the containment of a nuclear reactor is breached, allowing volatile fission products to escape.

Chernobyl, 1986: The accident at the Chernobyl nuclear power plant in Ukraine on April 26, 1986, was the most severe in the history of the nuclear power industry. unscear.orgcnsc-ccsn.gc.ca A steam and hydrogen explosion ruptured the reactor vessel, leading to a prolonged fire that released large amounts of radioactive materials, including this compound, into the atmosphere. cnsc-ccsn.gc.ca The released radionuclides were widely dispersed by wind currents, contaminating large areas of Belarus, the Russian Federation, and Ukraine, with measurable amounts detected across the northern hemisphere. unscear.orgnih.gov The total release of this compound from the Chernobyl accident was estimated to be approximately 1,200 TBq. iaea.org

Fukushima Daiichi, 2011: On March 11, 2011, a major earthquake and subsequent tsunami led to a severe accident at the Fukushima Daiichi Nuclear Power Plant in Japan. noaa.govbfs.de The event caused the loss of power and cooling to three reactors, resulting in core meltdowns and the release of substantial amounts of radioactive isotopes. world-nuclear.org Significant quantities of this compound were released into both the atmosphere and the ocean. bfs.dewikipedia.org The estimated total release of this compound was approximately 13.5 PBq into the atmosphere and 0.94 PBq into the ocean. wikipedia.org The presence of this compound, with its relatively short half-life of about two years, served as a definitive marker for contamination originating from the Fukushima event. noaa.govwhoi.edu

Interactive Table: Major Reactor Accidents and this compound Release

AccidentDateLocationEstimated this compound Release (Atmosphere)
ChernobylApril 26, 1986Ukraine~1,200 TBq iaea.org
Fukushima DaiichiMarch 11, 2011Japan~13.5 PBq wikipedia.org

The this compound released during nuclear accidents exists in various physical and chemical forms, which influences its transport and environmental fate. acs.orgnih.gov

Aerosols: A significant portion of the released this compound is in the form of aerosols. acs.orgcopernicus.org These are fine solid or liquid particles suspended in the air. Due to its volatility at high temperatures, cesium can be readily aerosolized during a reactor meltdown. wikipedia.org These radioactive aerosols can be transported over long distances by wind, leading to widespread contamination upon deposition. acs.orgcopernicus.org In the Fukushima accident, it is believed that soluble forms of cesium reacted with sulfate (B86663) aerosols, facilitating long-range transport. acs.org

Soluble Aqueous Solutions: this compound can also be released in soluble forms, particularly into aquatic environments. acs.orgnih.gov At the Fukushima Daiichi plant, large volumes of contaminated water used for emergency cooling were discharged into the ocean, containing dissolved this compound. bfs.dewhoi.edu The high water solubility of cesium's common chemical compounds, such as cesium hydroxide, contributes to its mobility in water. wikipedia.org

Cesium-Bearing Microparticles (CsMPs): A notable discovery following the Fukushima accident was the release of cesium in the form of glassy microparticles. nih.goveurekalert.org These sparingly soluble, cesium-rich microparticles were formed during the reactor meltdown. acs.orgeurekalert.org These particles, typically a few microns in size, contain a much higher concentration of cesium compared to cesium adsorbed onto clay minerals. acs.org It has been estimated that a significant fraction of the radioactive cesium from Fukushima was released in this form. eurekalert.org

Global Nuclear Weapons Testing Fallout

Atmospheric nuclear weapons tests conducted from the 1940s through the 1980s are another significant source of anthropogenic radionuclides in the environment. noaa.govwhoi.edunih.gov While Cesium-137 is the more persistent and commonly cited cesium isotope from weapons fallout, this compound is also produced. noaa.govwikipedia.org However, this compound is not produced by all types of nuclear tests. nih.gov The fallout from these tests distributed radioactive materials, including this compound, globally, leading to a baseline level of contamination in soils and sediments. hpschapters.orgwikipedia.org

Routine Discharges from Civil Nuclear Industry Operations

In addition to accidental releases, the civil nuclear industry also contributes to the environmental inventory of this compound through routine, controlled discharges. acs.orgnih.gov Nuclear power plants release small amounts of radioactive materials, including this compound, in their airborne and liquid effluents during normal operations. cfs.gov.hknih.gov While these releases are regulated and significantly smaller than those from major accidents, they represent a continuous, low-level source of this compound into the environment. nih.gov

Advanced Analytical Methodologies for Cesium 134 Quantification

Gamma Spectrometry for Isotopic Identification and Activity Measurement

Gamma-ray spectrometry is a cornerstone for the analysis of gamma-emitting radionuclides like ¹³⁴Cs. irpa.net This non-destructive method allows for both the qualitative identification and quantitative measurement of isotopes by detecting the characteristic energy of the gamma rays they emit upon decay. core.ac.uk Cesium-134 has prominent gamma-ray emissions at 605 keV and 796 keV, which are used for its identification and quantification. nih.gov Spectrometry systems typically consist of a detector, associated electronics for signal processing, and a multichannel analyzer to generate a spectrum of gamma-ray energies. irpa.netresearchgate.net

High-Resolution Gamma Spectroscopy (HPGe Detectors)

High-Purity Germanium (HPGe) detectors are semiconductor devices renowned for their excellent energy resolution in gamma spectrometry. irpa.netthaiscience.info This high resolution is crucial for accurately distinguishing the gamma-ray peaks of ¹³⁴Cs from those of other radionuclides that may be present in a sample, such as Cesium-137 (¹³⁷Cs) which has a major peak at 662 keV, and naturally occurring isotopes like Potassium-40 (⁴⁰K). nih.govjyu.finih.gov HPGe detectors can separate the closely spaced gamma rays from ¹³⁴Cs (605 keV) and ¹³⁷Cs (662 keV), which is more challenging for lower-resolution detectors. nih.gov

These detectors are specifically utilized in systems designed for applications like monitoring radionuclides in food, where they can quantify the specific activity of each gamma-emitting isotope in Bq/kg or Bq/liter. ortec-online.com The calibration of an HPGe system's efficiency is a critical step for quantitative analysis and is typically performed using standard sources with known activities across a range of energies. researchgate.netthaiscience.info For instance, the absolute efficiency of an HPGe system for the 604.7 keV peak of ¹³⁴Cs was found to be 4.98% in one study. nih.govacs.org The sensitivity of HPGe systems allows for the routine achievement of minimum detectable activities (MDAs) as low as 0.005 Bq/g for radiocesium with just a 10-minute counting time. nih.gov

Scintillation-Based Gamma Counting Systems (e.g., Sodium Iodide Scintillation Detectors)

Determination of this compound/Cesium-137 Isotopic Ratios for Source Apportionment

The activity ratio of ¹³⁴Cs to ¹³⁷Cs is a powerful tool in nuclear forensics for identifying the origin of radioactive contamination. jyu.finih.govsoton.ac.uk Since ¹³⁴Cs has a relatively short half-life (2.0652 years) compared to ¹³⁷Cs (30.08 years), their ratio is time-dependent and can be decay-corrected to the date of a specific nuclear event. jyu.finih.gov This ratio varies depending on the type of nuclear reactor, fuel burn-up, and irradiation history, providing a characteristic signature for different release events. soton.ac.uksckcen.be

For example, following the Fukushima Daiichi Nuclear Power Plant (FDNPP) accident, the activity ratio of ¹³⁴Cs/¹³⁷Cs was determined to be approximately 1:1 when referenced to the date of the accident (March 11, 2011). nih.gov This signature was used to confirm that the radiocesium found in samples, such as Japanese green tea, originated from the FDNPP event. nih.gov In contrast, the ¹³⁴Cs/¹³⁷Cs ratio from the Chernobyl accident was different, and global fallout from nuclear weapons testing has a distinct isotopic signature as well. rsc.org Gamma spectrometry with HPGe detectors is essential for these measurements, as it can accurately resolve the respective gamma peaks at 604.7 keV for ¹³⁴Cs and 661.7 keV for ¹³⁷Cs. jyu.finih.govacs.org While this ratio is invaluable for recent contamination events, its utility diminishes over time due to the rapid decay of ¹³⁴Cs, making the analysis of longer-lived isotopes like ¹³⁵Cs necessary for older contamination. soton.ac.ukresearchgate.net

Radiometric Imaging Techniques

Radiometric imaging techniques provide a two-dimensional visualization of the distribution of radioactivity within a sample. jyu.finih.gov These methods are particularly useful for identifying and characterizing small, highly radioactive particles, often referred to as "hot particles," in environmental samples.

Quantitative Real-Time Autoradiography for Spatially Resolved Measurements

Quantitative real-time autoradiography is an advanced imaging method that offers spatially resolved measurements of radioactivity. acs.orgfigshare.com This technique utilizes parallel ionization multiplier gaseous detectors to permit not only the localization of radioactive particles but also the acquisition of spectrometric data from heterogeneous samples. acs.orgfigshare.comresearchgate.net It represents a significant improvement over traditional methods, providing data with high spatial resolution (≲100 µm) suitable for analyzing individual radioactive particles in complex environmental samples. researchgate.net

This method has been successfully applied to detect cesium-rich microparticles (CsMPs) from the Fukushima exclusion zone. researchgate.net The detector can resolve individual radioactive particles that are ≥465 μm apart. acs.orgfigshare.com A key advantage of this technique is its ability to provide results quickly, unlike the slower, more inefficient conventional methods. acs.orgfigshare.comnih.gov Furthermore, it has demonstrated higher absolute detection efficiency for ¹³⁴Cs (11.94%) compared to traditional gamma spectroscopy (4.98% for the 604.7 keV peak) for the same sample. nih.govacs.org The system can be calibrated to provide quantitative measurements, a distinct advantage over methods that require simultaneous exposure of standards with samples. nih.govacs.org

Phosphor Screen Autoradiography

Phosphor screen autoradiography is a conventional imaging technique that has been widely used to obtain high-resolution, two-dimensional images of radioactive emissions from a sample. jyu.finih.gov This method was instrumental in the initial identification of CsMPs in air filter samples collected after the Fukushima Daiichi nuclear accident. jyu.finih.gov The process involves placing a sample in contact with a phosphor imaging plate, which stores the energy from the radioactive emissions. The plate is then scanned to produce a digital image of the radioactivity distribution.

Ancillary Spectrometric and Coincidence Counting Approaches

Beyond standard gamma spectrometry, a suite of advanced methods provides enhanced accuracy and specificity in the quantification of ¹³⁴Cs. These techniques are often employed in research and metrology laboratories to establish reference values and to analyze complex samples.

Mass Spectrometry Techniques for Total Cesium Mass

Mass spectrometry (MS) offers a powerful alternative to radiometric methods for the determination of the total mass of cesium isotopes, including ¹³⁴Cs. nih.gov Techniques such as inductively coupled plasma mass spectrometry (ICP-MS) and thermal ionization mass spectrometry (TIMS) are capable of measuring the isotopic composition of cesium in a sample. nih.govresearchgate.net

ICP-MS, particularly triple-quadrupole ICP-MS (ICP-MS/MS), has been developed for the determination of ¹³⁴Cs/¹³⁷Cs and ¹³⁵Cs/¹³⁷Cs ratios in environmental samples like rainwater. rsc.org This technique can effectively mitigate isobaric interferences from elements such as Barium (Ba) and Xenon (Xe) through the use of reaction gases. rsc.org TIMS is another high-precision technique used for cesium isotopic analysis, especially in the context of spent nuclear fuel. researchgate.net

A significant advantage of mass spectrometry is its high abundance sensitivity, which is crucial for distinguishing the rare ¹³⁴Cs isotope from the stable and more abundant ¹³³Cs. researchgate.net While radiometric methods measure the activity (decays per unit time), mass spectrometry quantifies the number of atoms of each isotope present. This allows for the calculation of activity if the half-life is known. The combination of chromatographic separation with MS, such as high-performance liquid chromatography (HPLC) coupled with multicollector ICP-MS (HPLC-MC-ICP-MS), provides a robust method for analyzing dissolved fuel solutions and other complex matrices. researchgate.net

Instrumental Neutron Activation Analysis (INAA)

Instrumental Neutron Activation Analysis (INAA) is a highly sensitive nuclear analytical technique used for determining the elemental composition of a wide variety of materials. iaea.org In the context of ¹³⁴Cs, INAA can be used to determine the total stable cesium (¹³³Cs) concentration in a sample. nih.gov This information is valuable in radioecology for determining the specific activity of radiocesium isotopes. iaea.org

The process involves irradiating a sample with neutrons, typically in a nuclear research reactor. iaea.orgmdpi.com The stable isotopes in the sample capture neutrons and become radioactive. The subsequent decay of these newly formed radioisotopes emits characteristic gamma rays, which are measured using a high-resolution detector. By comparing the gamma-ray spectrum of the sample to that of a standard, the concentration of the elements can be determined. osti.gov INAA is particularly advantageous for its non-destructive nature and its ability to perform multi-element analysis. iaea.orgmdpi.com

Beta-Gamma Coincidence Counting for Absolute Activity Determination

For the absolute determination of the activity of ¹³⁴Cs, beta-gamma coincidence counting is a primary and highly accurate method. researchgate.netirpa.net This technique relies on the fact that ¹³⁴Cs decays via beta emission followed by the prompt emission of one or more gamma rays. researchgate.netresearchgate.net By detecting both the beta particle and the coincident gamma ray, a definitive signature of a ¹³⁴Cs decay event can be established.

A common setup involves a 4π beta detector, such as a liquid scintillation counter (LSC) or a gas proportional counter, surrounding the source, and one or more gamma-ray detectors, like NaI(Tl) or HPGe detectors, positioned externally. researchgate.netirpa.netresearchgate.net The 4πβ-γ coincidence counting method allows for the determination of the absolute disintegration rate of the source without the need for a calibrated radioactive source of the same nuclide. tandfonline.com The efficiency of the beta detector can be varied, and the true activity is found by extrapolating the measured coincidence rate to 100% beta detection efficiency. researchgate.net

This method can distinguish ¹³⁴Cs from ¹³⁷Cs, as the gamma emission in ¹³⁷Cs decay is delayed due to an isomeric state. tandfonline.com The technique has been successfully used to standardize ¹³⁴Cs solutions and is crucial for the calibration of other instruments and the certification of reference materials. researchgate.netirpa.net

Environmental Sample Preparation and Certified Reference Materials for this compound Analysis

The accuracy of ¹³⁴Cs analysis is heavily dependent on the proper preparation of environmental samples and the use of well-characterized reference materials for calibration and quality control.

Sample Matrix Considerations (e.g., Air Filter, Water, Soil, Sediment, Biota)

The diverse nature of environmental samples necessitates specific preparation protocols to ensure accurate and representative measurements of ¹³⁴Cs.

Air Filters: Cesium in the air is typically associated with aerosol particles collected on filters. For ¹³⁴Cs analysis by gamma spectrometry, the filter can often be measured directly after being folded or compressed into a standard geometry. nih.gov For techniques like INAA or MS, solvent extraction or ashing of the filter may be required to concentrate the analyte and remove the matrix. nih.gov

Water: For aqueous samples, pre-concentration of cesium is often necessary, especially for low-level activity measurements. This can be achieved through methods like evaporation or by using ion-exchange resins. triskem-international.com Materials such as ammonium (B1175870) molybdophosphate-polyacrylonitrile (AMP-PAN) have proven effective in extracting cesium from large volumes of water, including seawater. triskem-international.comwhoi.edu The resin can then be measured directly by gamma spectrometry. whoi.edu

Soil and Sediment: These samples typically require drying, homogenization, and sieving to ensure a representative subsample. nih.gov For gamma spectrometry, the prepared soil or sediment is packed into a container of a specific geometry for which the detector has been calibrated. For other analytical methods, acid digestion or ashing may be necessary to bring the cesium into solution. nih.gov

Biota: Biological samples such as plants, fish, and other organisms are important for understanding the transfer of ¹³⁴Cs through the food chain. researchgate.net Sample preparation usually involves drying or freeze-drying, followed by homogenization. For gamma spectrometry, the sample is packed into a calibrated geometry. Ashing the sample at high temperatures can be used to concentrate the radionuclides and remove organic matter, which is particularly useful for alpha and beta spectrometry, but can lead to losses of volatile elements. nih.gov

Development and Application of Novel Radio-Cesium Standard Samples

Certified Reference Materials (CRMs) are indispensable for ensuring the accuracy and comparability of radioactivity measurements. researchgate.net They are used for calibrating detectors, validating analytical methods, and for quality assurance in routine analysis. nih.govnih.gov

In the wake of nuclear incidents, there has been a significant effort to develop CRMs with matrices relevant to environmental and food monitoring. researchgate.netresearchgate.netbipm.org For example, a CRM of brown rice containing both ¹³⁴Cs and ¹³⁷Cs was developed to provide a tool for validating measurement methods for foodstuffs. researchgate.netbipm.org The development process involves ensuring the homogeneity of the radionuclide distribution within the material and accurately certifying the activity concentration, often through inter-laboratory comparisons and the use of primary measurement techniques like 4πβ-γ coincidence counting. researchgate.netbipm.org

Novel standard samples have also been synthesized for specific research applications. These include thin-layer samples to minimize self-absorption of radiation and labeled particles that simulate real-world environmental radioactive particles. nih.govacs.org These standards are crucial for assessing the performance of advanced detection systems and for developing new quantitative methods. nih.govacs.org The availability of a variety of matrix-matched CRMs, such as those based on activated alumina (B75360) powder, concrete, fish meat, and soybean powder, enhances the quality and reliability of ¹³⁴Cs measurements across different sample types. researchgate.netnih.govnih.gov

Environmental Transport and Biogeochemical Cycling of Cesium 134

Atmospheric Dispersion and Deposition Characteristics

Cesium-134 (¹³⁴Cs), a radioactive isotope of cesium, can be transported over vast distances in the atmosphere following its release, primarily from nuclear incidents. nih.gov Major events contributing to the atmospheric presence of ¹³⁴Cs include nuclear weapons testing and accidents at nuclear reactors, such as the Chernobyl disaster in 1986 and the Fukushima Daiichi nuclear power plant accident in 2011. nih.govwhoi.edu

The long-range transport of ¹³⁴Cs is governed by its association with atmospheric aerosols. researchgate.net The particle size of these aerosols is a critical factor; for instance, following the Chernobyl accident, the particle size of aerosols containing cesium isotopes was in the range of 0.1–10 µm. nih.gov Particles smaller than 5 µm in diameter exhibit low deposition velocities, which allows them to be carried over long distances by prevailing wind patterns before being removed from the atmosphere. nih.gov

The altitude of the release also plays a significant role. Radionuclides injected into the stratosphere, as was the case with atmospheric nuclear weapons tests, can have a prolonged residence time and undergo global distribution. nih.gov Stratosphere-troposphere exchange is a key mechanism for transporting these particles to the lower atmosphere, where they can then be deposited. nih.gov In contrast, releases from nuclear power plant accidents, which are typically at lower altitudes, are more influenced by regional and synoptic-scale weather patterns. copernicus.org

Modeling studies, such as the DREAM model used to simulate the Chernobyl plume, demonstrate how coupled Lagrangian and Eulerian models can predict the transport and dispersion of radionuclides over thousands of kilometers. copernicus.org These models incorporate meteorological data to simulate the advection, diffusion, and deposition of radioactive aerosols. researchgate.netcopernicus.org For example, the Chernobyl release spread throughout the Northern Hemisphere, with detectable levels of ¹³⁴Cs being measured in North America by early May 1986. nih.gov Similarly, radionuclides from the Fukushima accident were detected thousands of kilometers away in the Pacific Ocean and on the North American continent. whoi.educopernicus.org

The ratio of ¹³⁴Cs to other isotopes, such as Cesium-137 (¹³⁷Cs), can be used to trace the origin and transport time of radioactive plumes. researchgate.netresearchgate.net Since ¹³⁴Cs has a relatively short half-life of about 2.07 years, its presence is a clear indicator of a recent nuclear event. whoi.edunoaa.gov For instance, the ¹³⁴Cs/¹³⁷Cs activity ratio was close to 1 in the initial Fukushima release, providing a distinct signature for tracking its atmospheric and oceanic dispersion. researchgate.netresearchgate.net

The removal of this compound aerosols from the atmosphere occurs through two primary mechanisms: wet and dry deposition. iaea.org The relative importance of these processes can vary significantly depending on meteorological conditions and the characteristics of the aerosol particles. researchgate.netacs.org

Wet Deposition refers to the removal of aerosols by precipitation, including rain and snow. iaea.orgresearchgate.net This process is highly efficient at scavenging particles from the atmosphere. Following the Fukushima Daiichi nuclear accident, wet deposition was the dominant mechanism for the atmospheric removal of radiocesium over large areas of Japan. researchgate.netnih.gov It is estimated that approximately 80% of the total ¹³⁷Cs deposition onto the land surface occurred within the catchment areas of major rivers in the region, largely due to precipitation. researchgate.net The rate of wet deposition is influenced by factors such as rainfall intensity and the microphysical structure of clouds. nih.gov

Dry Deposition involves the removal of aerosol particles from the atmosphere in the absence of precipitation, through processes like gravitational settling, impaction, and turbulent diffusion. iaea.orgaesj.net The rate of dry deposition, often quantified by the deposition velocity, is dependent on particle size, density, and the nature of the underlying surface (e.g., vegetation, soil, water). nih.goviaea.org For smaller particles, Brownian motion contributes to deposition, while for larger particles, gravitational settling becomes more significant. iaea.org

Following the Fukushima accident, dry deposition was the predominant process along the coastline near the nuclear power plant. researchgate.net Studies have estimated dry deposition velocities for ¹³⁴Cs to be in the order of millimeters per second, with variations depending on meteorological conditions like wind speed and atmospheric stability. aesj.net For instance, one study estimated the dry deposition velocity for ¹³⁴Cs to be about 5 mm/s during one period and about 2 mm/s during another, with the difference attributed to changes in wind speed and the physical form of the radionuclides. aesj.net

The interplay between wet and dry deposition determines the spatial distribution of ¹³⁴Cs contamination on the ground. researchgate.netacs.org Methodologies have been developed to differentiate between the two deposition types by analyzing data from airborne monitoring surveys and in-situ gamma-ray spectrometry. acs.orgnih.gov This information is crucial for accurately assessing the environmental impact and developing effective remediation strategies. nih.gov

Aquatic Environment Mobility and Distribution of this compound

Once deposited into the ocean, either directly or through atmospheric fallout, this compound is transported over vast distances by oceanic currents. copernicus.orgjst.go.jp Its behavior in seawater is largely conservative, meaning it tends to remain dissolved and move with the water masses. copernicus.org The Fukushima Daiichi nuclear power plant accident in 2011 resulted in the largest-ever accidental release of radiation to the ocean, providing a significant opportunity to study the large-scale dispersion of ¹³⁴Cs. whoi.edu

The presence of ¹³⁴Cs, with its short half-life, served as an unambiguous tracer for water originating from Fukushima. whoi.edu The initial release led to extremely high concentrations in the coastal waters near the plant, which were then rapidly diluted and transported offshore by major current systems. whoi.eduresearchgate.net The Kuroshio Current and its extension, a strong western boundary current in the North Pacific, played a crucial role in the eastward transport of Fukushima-derived ¹³⁴Cs. whoi.educopernicus.org

Studies tracking the plume of contaminated water observed that the southern boundary of the Kuroshio and Kuroshio extension currents acted as a barrier, with higher concentrations of ¹³⁴Cs found within and to the north of these currents. copernicus.org Model simulations and direct observations showed the radioactive plume spreading eastward across the North Pacific, reaching the west coast of North America within a few years of the accident. whoi.edunoaa.gov For example, ¹³⁴Cs was detected in Pacific bluefin tuna caught off the U.S. West Coast in 2012, providing evidence of trans-Pacific migration and transport of the radionuclide. noaa.gov

In addition to surface transport, ¹³⁴Cs can also be transported to deeper layers of the ocean. researchgate.net This can occur through processes such as the formation of Subtropical Mode Water and Central Mode Water, which involve the subduction of surface waters into the ocean's interior. researchgate.net This vertical transport is an important mechanism for the long-term sequestration and redistribution of ¹³⁴Cs in the marine environment.

The table below presents a summary of observed this compound concentrations in the Pacific Ocean following the Fukushima accident.

LocationDate¹³⁴Cs Concentration (Bq/m³)Source
Between Japan and HawaiiJune 2011 & June 20121 - 4 copernicus.org
Around Hawaiian Islands and GuamMarch - May 2011Not Detected copernicus.org
Surface Seawater, Hawaii (average)23-month period post-accidentNot Detected (in a time-series analysis) copernicus.org
U.S. West Coast (in bluefin tuna)20120.7 ± 0.2 (Bq/kg) noaa.gov

This table is interactive. Click on the headers to sort the data.

In freshwater environments such as rivers and lakes, the behavior of this compound is significantly influenced by its interaction with suspended sediments and bottom sediments. foreaskv.grnrc.gov Following atmospheric deposition onto a catchment area, ¹³⁴Cs is transported into freshwater systems primarily through surface runoff. fortunejournals.com

Unlike in the ocean where it is mostly found in a dissolved state, in freshwater systems, a large proportion of ¹³⁴Cs becomes bound to sediment particles. fortunejournals.com This is due to the strong affinity of cesium for certain types of clay minerals, such as illite (B577164), which have selective and irreversible binding sites. foreaskv.gr As a result, river and lake sediments can become significant long-term reservoirs of ¹³⁴Cs contamination. foreaskv.grresearchgate.net

The transport of ¹³⁴Cs in rivers is therefore closely linked to sediment transport dynamics. nrc.govnrc.gov During periods of high flow and increased suspended sediment concentrations, there can be a significant downstream transport of particle-bound ¹³⁴Cs. iaea.org This contaminated sediment can then be deposited in slower-moving areas of the river or in downstream reservoirs and lakes. researchgate.net

Studies of lakes and rivers in regions affected by the Chernobyl and Fukushima fallout have shown varying levels of ¹³⁴Cs contamination in water, sediment, and biota. foreaskv.grresearchgate.net For example, in a study of freshwater systems in Greece, the highest concentrations of ¹³⁴Cs were found in the sediment of the Axios River. foreaskv.gr Similarly, investigations in lakes in the Fukushima Prefecture revealed different levels of contamination in lake water, bottom sediment, and plankton, with reservoirs potentially trapping significant amounts of radiocesium-contaminated sediment. researchgate.net

The table below shows the concentrations of this compound in different components of freshwater ecosystems in Macedonia, Greece, following the Chernobyl accident.

Freshwater SystemComponent¹³⁴Cs Concentration (Bq/kg)
Axios RiverSediment7.2
Prespa LakeSediment5.29

This table is interactive. Click on the headers to sort the data.

Modeling studies are used to understand and predict the transport of ¹³⁴Cs in freshwater systems. nrc.govnrc.gov These models incorporate processes such as advection, dispersion, radioactive decay, and sediment-radionuclide interactions (adsorption/desorption) to simulate the fate of the radionuclide in different hydrological settings, such as small lakes, small rivers, and large rivers. nrc.govnrc.gov

The mobility and bioavailability of this compound in aquatic environments are largely controlled by sorption and desorption processes, which involve its attachment to and release from solid particles like sediments and soils. tandfonline.comjlakes.org

Sorption is the process by which dissolved ¹³⁴Cs becomes bound to solid surfaces. In aquatic systems, this primarily occurs with clay minerals and organic matter present in suspended and bottom sediments. foreaskv.grjlakes.org Cesium, as a monovalent cation (Cs⁺), has a strong affinity for the negatively charged surfaces of clay minerals, particularly illite and bentonite (B74815). foreaskv.grresearchgate.net The sorption of cesium onto these minerals can be very strong and, in some cases, effectively irreversible. foreaskv.grresearchgate.net This strong binding is a key reason why sediments act as a major sink for ¹³⁴Cs in freshwater environments. fortunejournals.com

The efficiency of sorption is influenced by several factors, including:

Mineralogy: The type of clay minerals present is crucial, with illite being particularly effective at binding cesium. foreaskv.gr

pH: The sorption of cesium generally increases with increasing pH. researchgate.net

Cation concentration: The presence of other cations, such as potassium (K⁺) and ammonium (B1175870) (NH₄⁺), which have similar ionic radii to Cs⁺, can compete for binding sites on clay minerals, potentially reducing cesium sorption. fortunejournals.com

Organic matter: Organic matter in sediments can also contribute to the sorption of cesium.

Desorption is the reverse process, where sorbed ¹³⁴Cs is released back into the water column. jlakes.org This can be triggered by changes in water chemistry. For example, an increase in the concentration of competing cations, such as potassium or ammonium, can lead to the desorption of ¹³⁴Cs from sediment particles through ion exchange. fortunejournals.com This process is particularly relevant in estuaries and coastal areas where freshwater mixes with saltwater, which has a much higher ionic strength. fortunejournals.com The increased concentration of cations like sodium (Na⁺) and potassium (K⁺) in seawater can displace ¹³⁴Cs from sediments, leading to its remobilization into the dissolved phase. fortunejournals.com As a result, while in freshwater a major part of radiocesium is bound to sediments, in the ocean, more than 95% of it occurs in a dissolved form. fortunejournals.com

Desorption studies have shown that a significant portion of sorbed cesium can be irreversibly bound. For example, one study using bentonite clay found that about 95% of the sorbed cesium was irreversibly held. researchgate.net This irreversible fixation limits the long-term mobility and bioavailability of ¹³⁴Cs in many aquatic systems. fortunejournals.comjlakes.org

Terrestrial Environment Fate and Transfer of this compound

The behavior of this compound (¹³⁴Cs) in terrestrial ecosystems is a complex interplay of physical, chemical, and biological processes. Once introduced into the environment, its fate is largely governed by its interaction with soil components and its subsequent potential for uptake by plants.

Soil Retention and Vertical Migration Patterns

This compound, along with its longer-lived counterpart Cesium-137, exhibits very low mobility in most soils. nih.gov The majority of cesium contamination is typically retained in the upper layers of the soil profile. nih.govspringerprofessional.de Studies have consistently shown that a significant portion, often exceeding 90%, of deposited radiocesium remains within the top 20 to 40 centimeters of the soil surface. nih.gov For instance, research following the Chernobyl accident and studies in various agricultural and forest settings have confirmed this strong retention in the upper soil horizons. nih.govtandfonline.comtandfonline.com

The vertical migration of ¹³⁴Cs is generally a slow process. Migration rates have been estimated to be in the range of 0.11 to 0.29 cm/year in some agricultural soils. nih.gov In a 40-year study following the atomic bomb in Nagasaki, 95% of the cesium remained in the top 10 cm of the soil, with a calculated migration rate of 0.10 cm/year. nih.gov However, initial vertical movement can be more rapid, especially in newly tilled soils or following heavy rainfall events shortly after deposition. researchgate.netnih.gov Over time, a significant portion of ¹³⁴Cs leaches from the organic layer and accumulates in the upper mineral soil layer (0–5 cm). tandfonline.comtandfonline.com For example, within 1.5 years after the Fukushima accident, 59–73% of the radiocesium had accumulated in this upper soil layer. tandfonline.comtandfonline.com

The following table, derived from a study on the vertical distribution of ¹³⁴Cs and ¹³⁷Cs in forest soils, illustrates the retention in the upper soil layers.

Factors Influencing Soil-Cesium-134 Mobility

The mobility and bioavailability of ¹³⁴Cs in soil are influenced by a combination of soil properties. These factors determine the extent to which cesium is bound to soil particles versus remaining in the soil solution where it is available for plant uptake.

Clay Content and Mineralogy: Clay minerals, particularly those with high cation exchange capacity (CEC) and specific interlayer binding sites, are primary sinks for ¹³⁴Cs. nih.govresearchgate.netmdpi.com Minerals like illite and vermiculite (B1170534) have a high affinity for cesium, strongly binding it and limiting its mobility. frontiersin.orgenv.go.jp Soils with a higher clay content generally exhibit stronger retention and lower transfer of ¹³⁴Cs to plants. researchgate.netansto.gov.au The strength of this binding is attributed to the low hydration energy of cesium cations. nih.gov

Organic Matter: The role of organic matter is complex. While it can contribute to the cation exchange capacity and bind cesium, high organic matter content has also been correlated with increased ¹³⁴Cs mobility and plant uptake, particularly in organic soils. mdpi.comacs.orgresearchgate.net This is partly because organic soils often have low clay content and high concentrations of ammonium, which can compete with cesium for binding sites. acs.org In some cases, organic matter can inhibit the fixation of ¹³⁷Cs on soil minerals. mdpi.com

Ammonium Concentration: Ammonium (NH₄⁺) ions can effectively compete with cesium (Cs⁺) ions for sorption sites on clay minerals, leading to increased mobility of ¹³⁴Cs in the soil solution. acs.orgoup.com High concentrations of NH₄⁺ in the soil can therefore enhance the availability of ¹³⁴Cs for plant uptake. acs.org

pH: The effect of soil pH on ¹³⁴Cs mobility can vary. Some studies indicate that the adsorption of cesium shows little dependence on pH within typical soil ranges. ansto.gov.au However, other research suggests that soil pH can influence the availability of ¹³⁴Cs. For instance, liming an acidic soil has been shown to reduce ¹³⁴Cs uptake by plants, possibly by enhancing its immobilization in the soil matrix. researchgate.net In forest soils, a negative relationship has been observed between pH and the water-soluble fraction of ¹³⁷Cs. mdpi.com

Soil-Plant Transfer Mechanisms of Radiocesium

The transfer of ¹³⁴Cs from soil to plants is a critical pathway for its entry into the food chain. oup.com This process is intricately linked to the plant's nutrient uptake mechanisms, particularly those for potassium.

Due to the chemical similarity between cesium (Cs⁺) and potassium (K⁺) ions, ¹³⁴Cs is primarily taken up by plants through potassium transport systems in the root cell membranes. oup.comnih.govresearchgate.netresearchgate.net These systems include both high-affinity transporters and ion channels. oup.comtandfonline.com

High-Affinity Potassium (K⁺) Transporters: These transporters, such as those from the HAK/KUP/KT family, are particularly important for potassium uptake when its concentration in the soil solution is low. oup.comtandfonline.com These transporters often show little discrimination between K⁺ and Cs⁺, leading to significant ¹³⁴Cs uptake under low-potassium conditions. oup.com The expression of some of these transporter genes, like OsHAK1 in rice, is induced by potassium deficiency, further enhancing Cs⁺ uptake. nih.gov

Potassium (K⁺) Channels: At higher external potassium concentrations, K⁺ channels become the dominant pathway for potassium uptake. oup.com These channels generally exhibit a higher selectivity for K⁺ over Cs⁺, thus reducing the relative uptake of ¹³⁴Cs. oup.com

The following table summarizes the key transport systems involved in this compound uptake by plants.

The availability of potassium in the soil is a major factor controlling the plant uptake of ¹³⁴Cs. frontiersin.orgoup.com An inverse relationship is consistently observed: as the concentration of available potassium in the soil increases, the uptake of ¹³⁴Cs by plants decreases. oup.comtandfonline.commdpi.com This is due to the competitive inhibition between K⁺ and Cs⁺ for uptake by the root transport systems. researchgate.net

Fertilization with potassium is a well-established countermeasure to reduce the accumulation of radiocesium in crops grown on contaminated soils, especially those with low potassium status. oup.comtandfonline.com The application of potassium fertilizer not only increases the K⁺:Cs⁺ ratio in the soil solution, making it statistically less likely for Cs⁺ to be taken up, but it can also suppress the expression of high-affinity potassium transporters that readily transport cesium. nih.gov

Once absorbed by the roots, ¹³⁴Cs is mobile within the plant and can be translocated to the shoots and other plant parts, including fruits and grains. oup.comtandfonline.comparisschoolofeconomics.eu The distribution of ¹³⁴Cs within the plant is not uniform and can vary between different plant species and even different parts of the same plant. oup.com Although taken up through potassium transport systems, the ratio of cesium to potassium is not constant throughout the plant. oup.com

Studies have shown that ¹³⁴Cs can be translocated from older tissues to newer, growing tissues, mimicking the movement of potassium, particularly under conditions of potassium deficiency. tandfonline.com For example, in rice, a lack of potassium can lead to a significant increase in the translocation of ¹³⁷Cs from the leaves to the ears. tandfonline.com Research in Arabidopsis thaliana has also highlighted the role of specific potassium transporters, such as AtKUP7, in the root-to-shoot translocation of ¹³⁴Cs. nih.gov

Bioaccumulation and Transfer in Terrestrial Fauna (excluding human populations)

This compound, along with Cesium-137, is a significant contributor to the radioactive contamination of terrestrial ecosystems following nuclear incidents. nih.gov Its behavior in the environment, particularly its uptake and transfer through food chains, is a critical area of study for understanding the long-term ecological consequences of such events.

Ingestion Pathways and Uptake in Grazing Animals (e.g., Sheep, Reindeer)

Grazing animals are particularly susceptible to this compound contamination due to their reliance on vegetation that can accumulate the radionuclide from the soil. The primary ingestion pathway for animals like sheep and reindeer is the consumption of contaminated pasture, lichens, and other forage. nih.govnih.gov

Following the Chernobyl accident, significant levels of this compound and Cesium-137 were detected in grazing animals across Europe. nih.goviaea.org In Norway, mountain pastures were heavily contaminated, leading to high activity concentrations in sheep, goats, and reindeer. iaea.org The action level for this compound and Cesium-137 in meat was established, and a substantial percentage of sheep exceeded these limits. iaea.org Similarly, in the United Kingdom, total this compound and Cesium-137 concentrations in lamb and beef were significantly elevated in high deposition areas. nih.gov

The transfer of this compound from soil to plants and subsequently to animals is influenced by several factors, including soil type, pH, and the presence of competing ions like potassium. pjoes.comnaturalspublishing.com Soils with low clay and potassium content tend to result in higher uptake of radiocesium by plants. iaea.org Semi-natural ecosystems, such as those grazed by sheep and reindeer, often have soil types and vegetation that lead to higher and more prolonged transfer of radiocesium compared to intensively managed agricultural lands. nih.gov

Studies on lambs grazing in Scotland after the Chernobyl fallout demonstrated the dynamics of this compound uptake and decline. The concentration of cesium radioisotopes in the tissues of lambs that continued to graze on contaminated pasture decreased to 13% of the initial amount after 115 days. nih.gov In contrast, lambs moved to uncontaminated feed showed a more significant reduction, with levels dropping to 3.5% of the initial activity. nih.gov This highlights the direct link between the ingestion of contaminated forage and the body burden of this compound in these animals.

The following table presents data on the total concentration of Cesium-137 and this compound in various food products, including meat from grazing animals, in high deposition areas of the United Kingdom in June 1986.

Food ProductAverage Concentration (pCi/kg)
Lamb8,108
Beef1,622
Milk3,243
Green Vegetables2,703
Fruit2,703
Data from Mondon and Walters (1990) as cited in a toxicology profile. nih.gov

Reindeer, which feed extensively on lichens, represent a unique case. Lichens are highly efficient at trapping and retaining atmospheric fallout, including this compound and Cesium-137. nih.gov This leads to significant bioaccumulation in reindeer that consume them, making reindeer meat a major pathway for radiocesium in certain food chains. nih.goviaea.org After the Chernobyl accident, reindeer meat in some parts of Norway and Sweden showed very high activity levels, with some animals exceeding 1000 Bq/kg. stralsakerhetsmyndigheten.se

Trophic Transfer and Ecosystem Distribution

Trophic transfer is the process by which contaminants are passed from one trophic level to the next through consumption. This compound, like other contaminants, can bioaccumulate in organisms and biomagnify through the food web. nih.gov In terrestrial ecosystems, the transfer of this compound begins with its uptake by primary producers (plants) from the soil. naturalspublishing.com

The transfer of radiocesium through the food chain can occur via two main pathways: the grazing food chain (based on living plants) and the detritus food chain (based on dead organic matter). tandfonline.com In forest ecosystems, the detrital food chain can play a significant role in the concentration of radiocesium. tandfonline.com

Studies have shown that higher trophic levels can exhibit higher concentrations of radiocesium. For instance, research following the Fukushima Daiichi Nuclear Power Plant accident found that spiders, which are predators of various insects, showed higher levels of radioactive cesium, suggesting bioaccumulation. researchgate.net The concentration of this compound and Cesium-137 in spiders was linked to the contamination levels in their habitat. researchgate.net

The distribution of this compound within an ecosystem is not uniform. It is influenced by the biogeochemical cycling of elements and the specific characteristics of different organisms. irsn.fr For example, some fungi are known to accumulate high levels of radiocesium, and animals that consume these fungi can, in turn, accumulate the radionuclide. iaea.org

The following table illustrates the median radioactive cesium (¹³⁴Cs + ¹³⁷Cs) concentrations in different terrestrial invertebrates in Fukushima, Japan, in 2012, demonstrating the varying levels of accumulation among different species and trophic levels.

SpeciesTrophic LevelMedian Radioactive Cesium Concentration (Bq/g fresh weight)
Rice Grasshopper (Oxya yezoensis)Herbivore0.46
Emma Field Cricket (Teleogryllus emma)Omnivore0.15
Joro Spider (Nephila clavata)Carnivore0.31
Data from a 2019 study on radioactive cesium contamination in arthropods. researchgate.net

The persistence of this compound in different components of the ecosystem is also a key factor. While the physical half-life of this compound is approximately 2.06 years, its ecological half-life (the time it takes for the concentration in a biological system to be halved) can vary significantly depending on the organism and the environmental conditions. pjoes.comiaea.org This prolonged presence in the environment allows for continued trophic transfer and potential exposure for a wide range of terrestrial fauna.

Mathematical Modeling and Predictive Frameworks for Cesium 134 Environmental Behavior

Atmospheric Dispersion Models for Radionuclide Releases (e.g., Gaussian Plume Model)

Atmospheric dispersion models are fundamental in estimating the downwind concentration and deposition of airborne radionuclides like ¹³⁴Cs. Among the most widely used is the Gaussian Plume Model (GPM). scirp.orgosti.gov This model assumes that the concentration of a pollutant from a continuous release spreads in a plume with a Gaussian (normal) distribution in both the horizontal and vertical directions. osti.gov

The GPM is a relatively simple yet effective tool for estimating dispersion over short to medium distances, typically up to a few kilometers from the source. iaea.orgiaea.org It considers factors such as the release height, wind speed, atmospheric stability, and the release rate of the radionuclide. scirp.orgiaea.org For instance, in a hypothetical accident scenario at a research reactor, the GPM was used to calculate the air concentration of ¹³⁴Cs as a function of downwind distance, taking into account meteorological conditions and the estimated source term. scirp.org

Key features of the Gaussian Plume Model include:

Straight-line trajectory: The model assumes the plume travels in a straight line from the source. osti.gov

Gaussian distribution: The concentration of radionuclides is assumed to be normally distributed in the crosswind and vertical directions. osti.gov

Meteorological inputs: The model requires data on wind speed, direction, and atmospheric stability class to predict the plume's behavior. scirp.orgiaea.org

While widely used due to its simplicity and reasonable accuracy for many applications, the GPM has limitations. osti.gov It does not account for complex terrain, changes in wind direction downwind, or the effects of buildings and other obstacles. osti.gov More complex models, such as Lagrangian particle-in-cell (PIC) models, can provide more detailed and realistic simulations by tracking the trajectories of individual particles or parcels of air, but they require more extensive input data and computational resources. osti.gov

Oceanic Transport and Dilution Models

Once deposited on the ocean surface or directly released into the sea, the transport and dilution of ¹³⁴Cs are governed by a complex interplay of physical oceanographic processes. Oceanic transport models are essential for predicting the trajectory and concentration of radioactive plumes in marine environments.

Following the F1-NPP accident, several modeling efforts were undertaken to simulate the dispersion of ¹³⁴Cs and other radionuclides in the Pacific Ocean. copernicus.org These models incorporate data on ocean currents, eddies, and mixing processes to forecast the movement of contaminated water. For example, simulations indicated that the Kuroshio Current would act as a southern boundary for the oceanic transport of directly discharged contaminants. copernicus.org

Observations and modeling have shown that a significant portion of the released ¹³⁴Cs was transported eastward across the Pacific. pnas.org Ocean circulation models predicted the arrival of the Fukushima-derived plume in North American continental waters between 2013 and 2015, a prediction that was subsequently confirmed by measurements of ¹³⁴Cs in seawater samples. pnas.org

Researchers have also used tracer-based models to estimate the flux of ¹³⁴Cs. By measuring the activities of naturally occurring radium isotopes, which have known half-lives and sources, scientists can estimate water mass ages and mixing rates. copernicus.orgresearchgate.net This information, combined with measured ¹³⁴Cs concentrations, allows for the calculation of offshore transport fluxes. copernicus.orgresearchgate.net For instance, a study utilizing radium isotopes estimated a significant offshore flux of ¹³⁴Cs from the coastal zone of Japan in the months following the F1-NPP accident. copernicus.orgresearchgate.net

These oceanic models are vital for:

Predicting the spread of radioactive contamination in the marine environment.

Assessing the potential impact on marine ecosystems and fisheries.

Understanding the long-term fate of radionuclides in the ocean.

Simulations have successfully represented the general trend of surface transport of FDNPS-derived radiocesium, showing eastward transport with less movement to the north and south in the mid-latitudes of the North Pacific Ocean. cambridge.org

Terrestrial and Ecosystem Transfer Models (e.g., Soil-Plant Transfer Factors)

Once deposited on land, ¹³⁴Cs can enter terrestrial ecosystems and move through various food chains. Terrestrial and ecosystem transfer models are used to predict the behavior of ¹³⁴Cs in soils, its uptake by plants, and its subsequent transfer to animals and humans. researchgate.net

A key parameter in these models is the soil-to-plant transfer factor (TF) , which quantifies the uptake of a radionuclide from the soil by a plant. It is typically expressed as the ratio of the radionuclide concentration in the plant (Bq/kg dry weight) to the concentration in the soil (Bq/kg dry weight). tandfonline.com

The TF for ¹³⁴Cs can vary significantly depending on several factors:

Soil Type: The mineralogy and organic matter content of the soil play a crucial role. Clay minerals, for example, can strongly bind cesium, reducing its availability for plant uptake. ansto.gov.auresearchgate.net

Soil Chemistry: Soil pH and the concentration of competing cations, particularly potassium, can influence ¹³⁴Cs uptake. Lower pH and lower potassium levels in the soil generally lead to increased uptake of cesium by plants. ansto.gov.auiaea.org

Plant Species: Different plant species have different capacities for radionuclide uptake. iaea.org

Studies have been conducted to determine site-specific TFs for ¹³⁴Cs in various agricultural and natural ecosystems. For example, research in tropical Australia on sorghum and mung beans found that TFs for ¹³⁴Cs were not substantially different from those observed in temperate regions. ansto.gov.auresearchgate.netansto.gov.au Another study on forage corn showed that the application of contaminated farmyard manure increased the ¹³⁴Cs concentration in both the soil and the plants, and the calculated TF was within the range reported by the International Atomic Energy Agency. tandfonline.com

Ecosystem models, such as FORESTPATH and FORSUN, have been developed to simulate the long-term cycling of radiocesium in forest ecosystems. frontiersin.org These models consider the transfer of ¹³⁴Cs between different forest compartments, including trees, understory vegetation, litter, and soil layers. frontiersin.orgiaea.org They are important tools for assessing the long-term radiological consequences of contamination in forested areas. frontiersin.org

The table below presents a selection of soil-to-plant transfer factors for Cesium-134 from various studies.

Plant SpeciesSoil TypeTransfer Factor (g/g dry weight)Reference
SorghumBlain (tropical red earth)0.1 - 0.3 ansto.gov.auresearchgate.net
Mung BeanBlain (tropical red earth)Similar to Sorghum ansto.gov.auresearchgate.net
Forage Corn (Zea mays L.)-0.15 tandfonline.com
Various CropsGreek soils< 0.01 - 1.72 iaea.org

Model Validation and Uncertainty Analysis using this compound Data

The reliability of predictive models is contingent upon their validation against real-world data and a thorough analysis of their uncertainties. This compound, with its relatively short half-life of 2.065 years, serves as an excellent tracer for validating and refining environmental transport models, particularly in the context of recent releases like the F1-NPP accident. pnas.orgtandfonline.com

Model validation involves comparing the predictions of a model with independent observational data. For instance, atmospheric dispersion models were validated by comparing their predictions of ¹³⁴Cs deposition with actual measurements from environmental sampling. copernicus.org Similarly, oceanic transport models have been validated by comparing simulated concentrations of ¹³⁴Cs with direct measurements in seawater across the Pacific Ocean. copernicus.orgpnas.orgjaea.go.jp Discrepancies between model predictions and observations help to identify areas where the models need improvement.

Uncertainty analysis is a critical component of environmental modeling that quantifies the range of possible outcomes given the uncertainties in model inputs and parameters. iaea.orgifremer.fr Sources of uncertainty can include:

Input Data Uncertainty: Errors or variability in meteorological data, source term estimations, and other input parameters. ifremer.fr

Model Parameter Uncertainty: Uncertainty in parameters such as transfer factors and dispersion coefficients, which are often derived from experimental data with inherent variability. ifremer.fr

Model Structure Uncertainty: The model itself is a simplification of reality and may not perfectly represent all relevant processes. ifremer.fr

The distinct ¹³⁴Cs/¹³⁷Cs ratio from a specific event can also be used to validate models and trace the origin of contamination. epj-conferences.org By comparing the predicted and observed ratios, scientists can assess the accuracy of their models in simulating the transport and fate of these radionuclides.

Remediation Strategies and Radioactive Waste Management for Cesium 134 Contamination

Environmental Decontamination Technologies

Effective decontamination of environments tainted with Cesium-134 is a complex challenge requiring a multifaceted approach. Research has focused on developing technologies for both soil and water remediation.

Soil Remediation Techniques

The remediation of soil contaminated with this compound involves strategies to either remove the contaminant or immobilize it to prevent its uptake by plants and subsequent entry into the food chain.

Physical Removal: A direct approach to soil remediation is the physical removal of the contaminated topsoil. This method is often considered for immediate risk reduction in highly contaminated areas. However, it generates a large volume of radioactive waste that requires subsequent management and disposal.

In-situ Immobilization with nano-Fe/Ca/CaO: An innovative in-situ technique involves the use of a nano-Fe/Ca/CaO dispersion mixture to immobilize this compound in the soil. e3s-conferences.org This method utilizes a mechanochemically prepared mixture that, when applied to contaminated soil, facilitates the encapsulation of cesium. e3s-conferences.org The nano-Fe component allows for the magnetic separation of the cesium-containing soil particles, thereby reducing the volume of radioactive waste. e3s-conferences.org The Ca/CaO components react with moisture and carbon dioxide to form immobile calcium salts that bind the cesium. e3s-conferences.org

Research conducted on contaminated soil from Fukushima, Japan, demonstrated the potential of this technology. e3s-conferences.org Treatment with a 10wt% nano-Fe/Ca/CaO dispersion mixture resulted in a significant reduction of radiation intensity in the non-magnetic fraction of the soil. e3s-conferences.org This process effectively concentrated the radioactive cesium into a smaller, manageable volume. e3s-conferences.org

Table 1: Efficacy of nano-Fe/Ca/CaO Treatment on Cesium-Contaminated Soil
ParameterFindingReference
Radiation Intensity Reduction (Non-magnetic fraction)From 4.00 μSv/h to 0.95 μSv/h e3s-conferences.org
Separated Soil Fractions~30wt% magnetic, ~70wt% non-magnetic e3s-conferences.org
Condensed Radioactive Cesium Concentration~80% in magnetic fraction, ~20% in non-magnetic fraction e3s-conferences.org

Water Decontamination through Adsorption and Filtration

The removal of this compound from aqueous environments is critical to prevent its bioaccumulation in aquatic organisms and contamination of drinking water sources. Adsorption and filtration are key technologies in this domain.

Charcoal and Biochar: Various forms of charcoal and biochar have been investigated for their ability to adsorb water-soluble radioactive cesium. researchgate.net Steam-activated broiler litter biochar, in particular, has shown high efficacy, reducing low-level radioactive cesium concentrations to below 10 Bq/kg. researchgate.net The adsorption process is pH-dependent, with optimal performance observed under neutral and alkaline conditions. researchgate.net

Prussian Blue Analogs (PBAs): Prussian blue and its analogs are highly effective in capturing cesium ions due to their specific crystal structure. researchgate.netnih.gov These materials can be functionalized with magnetic nanoparticles to facilitate their removal from water after cesium capture. researchgate.net Research has shown that certain Prussian blue analogs, such as Cu3[Fe(CN)6]2 (CuFe) nanoparticles, can exhibit even higher adsorption capacities for cesium than traditional Prussian blue. nih.govnih.gov This enhanced performance is attributed to the presence of additional defects in the crystal structure of the analog. nih.gov

Table 2: Adsorption Capacities of Various Materials for Cesium
AdsorbentMaximum Adsorption Capacity (mg/g)Reference
Magnetic biochar functionalized with Prussian blue (MBC-PB)52.63 researchgate.net

Phytoremediation of this compound Contaminated Sites

Phytoremediation is an emerging, plant-based technology for the remediation of contaminated environments. It is considered a more economical and environmentally friendly alternative to conventional techniques. researchgate.net

Research on Hyperaccumulating Plant Species

The success of phytoextraction, a subset of phytoremediation, relies on the identification of plant species capable of accumulating high concentrations of contaminants in their harvestable biomass. These plants are known as hyperaccumulators. nih.gov While the concept of hyperaccumulation is well-established for heavy metals, research into identifying true hyperaccumulators for radionuclides like this compound is ongoing. mdpi.com

Challenges and Long-Term Efficacy of Phytoremediation

Despite its potential, phytoremediation of this compound faces several challenges that can affect its long-term efficacy.

Slow Process: Phytoremediation is a slower process compared to physical and chemical methods. researchgate.net The time required to achieve significant decontamination can be a major limitation, especially in highly contaminated areas.

Disposal of Contaminated Biomass: The contaminated plant biomass harvested after phytoextraction constitutes radioactive waste that must be managed and disposed of properly to prevent re-release of the contaminant into the environment. researchgate.net

Environmental Factors: The efficiency of cesium uptake by plants can be influenced by various environmental factors, such as soil type and moisture content. researchgate.net

Regulatory and Public Acceptance: The application of phytoremediation may face regulatory hurdles and public skepticism due to concerns about the potential for contaminants to spread and the long-term ecological impacts. researchgate.net

Radioactive Waste Immobilization and Long-Term Storage Research

The management of radioactive waste containing this compound, whether from environmental remediation or other nuclear activities, requires robust immobilization and long-term storage solutions to ensure its isolation from the biosphere. nih.gov

Research in this area focuses on developing durable waste forms that can effectively contain radionuclides for extended periods. nih.gov Cementitious materials are widely used for the immobilization of low- and intermediate-level radioactive waste. iaea.orgresearchgate.net These materials provide mechanical stability and act as a barrier to radionuclide release. iaea.org

Advanced research is exploring novel materials for waste immobilization. One such area of investigation is the use of perovskite crystal structures. nih.gov For example, CsPbI3 has been studied for its ability to incorporate both cesium and iodine into its structure. nih.gov However, the chemical durability of such materials in aqueous environments is a critical factor that needs to be thoroughly evaluated to ensure long-term performance in a geological repository. nih.gov While CsPbI3 itself may not be sufficiently durable for direct use as a waste form, it could be embedded within a more robust matrix, such as glass or ceramic, to create a composite waste form. nih.gov

The long-term behavior of these waste forms under various environmental conditions, including temperature fluctuations, groundwater contact, and radiation fields, is a key area of ongoing research to ensure the safety and security of radioactive waste disposal. iaea.org

Solidification Materials for this compound (e.g., Cement, Pollucite)

The immobilization of this compound (Cs-134) is a critical step in the management of radioactive waste, aiming to convert the radionuclide into a stable, solid form that is resistant to environmental degradation. Cementation and vitrification into ceramic structures like pollucite are primary strategies for this purpose.

Cementitious Materials: Cementation is a widely used technology for solidifying low- and intermediate-level radioactive waste due to its low cost, operational simplicity, and ability to process diverse waste streams. researchgate.nethanford.gov Ordinary Portland Cement (OPC) has historically been the most common binder. researchgate.netcdc.gov The immobilization in OPC matrices occurs through both physical encapsulation and chemical interactions, where radionuclides are incorporated into the cement hydration products, primarily calcium-silicate-hydrate (C-S-H) gel. hanford.gov

However, Cs-134 poses a challenge for OPC-based systems due to its high solubility and mobility. researchgate.netcdc.gov Cesium ions are not easily accommodated within the C-S-H structure and can be readily leached out. econference.io To enhance the retention of Cs-134, various alternative cementitious materials and additives have been developed:

Blended Cements: Incorporating additives like fly ash, slag, or zeolites into the cement mixture can significantly improve cesium retention. cdc.gov Zeolites, in particular, are effective due to their ion-exchange properties, which allow them to trap cesium ions within their molecular structure. cdc.govnih.gov

Alkali-Activated Cements (Geopolymers): These materials, formed from aluminosilicate precursors like metakaolin or fly ash, create a sodium-aluminosilicate-hydrate (N-A-S-H) gel matrix. This structure is better suited to accommodate and chemically bind cesium ions, often by substituting sodium, leading to lower leach rates compared to OPC. econference.io

Alternative Cements: Research has shown promising results with unconventional cements. Sulphoaluminate cement (SAC) and Magnesium Potassium Phosphate (MPP) cement have demonstrated enhanced Cs-134 immobilization capabilities, attributed to both physical fixation and mineralogical incorporation into the cement matrix. researchgate.net Belite-rich cement (BRC) has also been studied for its potential in nuclear waste storage. srs.gov

Pollucite: For high-level radioactive waste, forming highly durable ceramic waste forms is often preferred. Pollucite (CsAlSi₂O₆), a natural zeolite mineral, is an exceptionally stable host for cesium. mdpi.comhanford.gov The process involves converting cesium-containing waste into a pollucite-based glass-ceramic through heat treatment. nih.gov

In this method, cesium atoms are chemically bonded within the crystalline pollucite structure. mdpi.comnih.gov The pollucite crystals are then encapsulated within a durable amorphous glass phase, providing an additional protective layer that further enhances the immobilization of Cs-134. nih.gov The channel system within the pollucite crystal structure is smaller than the cesium ion, effectively trapping it unless the entire framework is destroyed. mdpi.com This method can be applied to cesium adsorbed on other materials, such as clays or zeolites, which are then converted into pollucite via hydrothermal synthesis or high-temperature sintering. mdpi.comknfc.co.kr

Leaching Behavior of Immobilized this compound Waste Forms

The long-term safety of solidified radioactive waste depends on its ability to resist leaching, the process by which radionuclides are released when the waste form comes into contact with water. The leaching behavior of Cs-134 is a key performance indicator for any immobilization matrix.

Leaching from cementitious waste forms is primarily controlled by diffusion. iaea.org Several factors influence the leach rate of Cs-134 from cement:

Water-to-Cement Ratio: Lower water-to-cement ratios result in a denser, less porous matrix, which improves leach resistance. iaea.org

Curing Time: Extended curing times allow for more complete hydration of the cement, leading to a more robust structure with lower permeability and better retention of cesium. iaea.org

Additives: The inclusion of sorptive additives, such as active silica, zeolites, or biochar, can significantly reduce the diffusion of cesium. cdc.goviaea.orgemerald.com

pH: Studies on belite-rich cement have shown an inverse correlation between the pH of the cement and cesium mobilization; a high pH (12.6) resulted in a much lower effective diffusion coefficient than a low pH (9.9) environment. srs.gov

The performance of a waste form is quantified using several metrics, including the cumulative fraction leached (CFL), the effective diffusion coefficient (Dₑ), and the leachability index (LI). A higher LI value indicates better resistance to leaching, with a minimum value of 6 being a common regulatory requirement. cdc.goveconference.io

Research shows that while standard OPC can have high leaching rates for cesium (up to 41.4% of total Cs leached over 90 days in one study), optimized compositions and alternative cements achieve significantly better performance. cdc.goviaea.org For instance, metakaolin-based geopolymers can limit Cs leaching to as little as 0.4–0.7%. econference.io Similarly, pollucite-based glass-ceramics demonstrate very low cesium leach rates, on the order of 3.0 × 10⁻³ g/(m²·d), confirming their high durability. nih.gov

Interactive Data Table: Leaching Characteristics of Cesium from Various Solidification Matrices

Matrix MaterialEffective Diffusion Coefficient (Dₑ) (cm²/s)Leachability Index (LI)Cumulative Fraction Leached (CFL)Reference
Ordinary Portland Cement (OPC)->6~0.4 over 90 days cdc.gov
Optimized Portland Cement10⁻¹¹ to 10⁻¹²-- iaea.org
Sulphoaluminate Cement (SAC)8.8 × 10⁻¹⁰-- researchgate.net
Magnesium Potassium Phosphate (MPP) Cement3.5 × 10⁻¹²-- researchgate.net
High pH Belite-Rich Cement (BRC)4.05 × 10⁻⁹-- srs.gov
Low pH Belite-Rich Cement (BRC)2.64 × 10⁻⁷-- srs.gov
Metakaolin-based Geopolymer-6.6 to 7.30.4% - 0.7% over 30 days econference.io
Cement-Biochar Matrix (11% biochar)->6<0.2 over 90 days emerald.com

Waste Volume Reduction and Minimization Techniques

A key objective in radioactive waste management is to minimize the volume of waste that requires final disposal, which reduces costs and the footprint of disposal facilities. emerald.com For waste streams containing Cs-134, volume reduction is typically achieved by separating and concentrating the radionuclide from the bulk of the waste before the final solidification step. This is particularly relevant for large volumes of liquid waste or contaminated materials where the Cs-134 is present in low concentrations.

Common techniques for concentrating Cs-134 include:

Ion Exchange: This is a highly effective method for selectively removing cesium ions from large volumes of aqueous solutions. srs.govcdc.gov The liquid waste is passed through columns containing ion-exchange resins or inorganic materials (such as zeolites or crystalline silicotitanate) that have a high affinity for cesium. cdc.govsrs.govcdc.gov The Cs-134 is captured on the resin, concentrating the radioactivity into a much smaller solid volume. This spent resin can then be solidified. This technique can achieve very high volume reduction factors, in some cases around 3000. nih.gov

Chemical Precipitation: This process involves adding chemical reagents to the liquid waste that cause cesium to precipitate out of the solution as an insoluble solid. researchgate.net Reagents such as sodium tetraphenylboron or potassium ferrocyanide are used to form cesium precipitates. researchgate.netresearchgate.netcntaware.org The resulting radioactive sludge is then separated from the decontaminated liquid, achieving a significant reduction in the volume of high-activity waste. This method has achieved volume reduction of 97.2% in large-scale applications. researchgate.netcntaware.org

Evaporation: For liquid wastes, evaporation is a straightforward method to reduce volume by boiling off water and other volatile components, leaving a concentrated solution or sludge containing the non-volatile radionuclides like Cs-134. mdpi.comnipne.ro This concentrated liquid is then solidified. Evaporation can reduce waste volumes by a factor of 2.4 or more. nipne.ro

Source Reduction and Decontamination: Minimizing waste at the source is a fundamental principle. This includes preventing the spread of contamination and using efficient decontamination techniques. For contaminated surfaces or soils, methods that remove only the contaminated layer (e.g., chemical gels, physical abrasion) instead of treating the entire volume can significantly minimize waste. iaea.org For contaminated soil, physical separation techniques can isolate fine soil particles, which preferentially bind cesium, from the bulk of the uncontaminated soil. iaea.org

These pre-treatment and concentration steps ensure that the final volume of high-level radioactive waste that must be immobilized in durable forms like cement or pollucite is as small as reasonably achievable.

Radioecological Impact and Ecosystem Level Responses to Cesium 134 Contamination Excluding Human Health Effects

Assessment of Ecological Doses and Impacts in Contaminated Areas

The assessment of ecological doses in areas contaminated by ¹³⁴Cs, often in conjunction with ¹³⁷Cs, is fundamental to understanding the potential for biological harm. Following the Fukushima Daiichi Nuclear Power Plant (FDNPP) accident, ¹³⁴Cs and ¹³⁷Cs were the primary long-lived radionuclides released, making them the main contributors to environmental and public exposure. d-nb.infomdpi.com The initial ¹³⁴Cs/¹³⁷Cs activity ratio after the Fukushima accident was approximately 1. mdpi.com

Ecological doses are estimated by measuring radionuclide concentrations in environmental media (soil, water, air) and in organisms themselves. These measurements are then used in models to calculate the absorbed dose rates for various types of biota. For example, in the difficult-to-return zone of Tomioka Town near Fukushima, soil concentrations of ¹³⁴Cs were measured at 8025 Bq/kg (dry weight) in the top 5 cm of soil eight years after the accident. mdpi.com This level of contamination resulted in estimated external effective dose rates of 6.4 mSv/y from the surface soil. mdpi.com

The impacts of these doses vary significantly among different organisms and ecosystems.

Forest Ecosystems: Forests are particularly effective at intercepting and retaining airborne radioactive fallout. tandfonline.com In the high-contamination zones of Chernobyl, acute radiation exposure caused the death of Scots pine forests, creating the "Red Forest". tandfonline.comresearchgate.net While lethal damage to forests was not reported after the Fukushima accident due to lower acute dose rates, chronic radiation has led to morphological abnormalities in trees like the Japanese red pine and Japanese fir, similar to those seen in Chernobyl's pines. tandfonline.comresearchgate.net

Soil Biota: Soil microorganisms and fauna are crucial for nutrient cycling. Studies in both Chernobyl and Fukushima have reported declines in the abundance and species diversity of soil microbes in highly contaminated areas. mdpi.comresearchgate.net For instance, research in the Chernobyl zone showed that leaf litter decomposition was significantly slower in the most contaminated sites, indicating reduced activity of soil fauna and microbes. mdpi.com However, some studies have also identified radioresistant microbial taxa that are more abundant in contaminated zones. mdpi.com

Wildlife: Wild animal populations in contaminated zones have shown a range of effects. In Chernobyl, all major taxonomic groups studied, including birds, mammals, and insects, displayed reduced population sizes in highly radioactive areas. researchgate.netoup.com Developmental abnormalities, such as reduced brain size and cataracts in birds, have also been linked to radiation exposure. oup.com In Fukushima, studies in the initial years after the accident suggested negative impacts on the abundance of birds and butterflies, though effects on other insect groups were not significant. researchgate.net Genetic studies on animals in Chernobyl have shown elevated rates of genetic damage and mutation. oup.com For example, mutation rates in birds were found to be 2- to 10-fold higher than in control populations. oup.com

Long-Term Dynamics of Cesium-134 in Wild Populations and Ecosystems

The long-term dynamics of ¹³⁴Cs in ecosystems are governed by its relatively short half-life and its biogeochemical behavior, which is similar to that of potassium, an essential nutrient. nih.govplos.org

Environmental Fate: Once deposited, ¹³⁴Cs is strongly adsorbed by soil particles, particularly clay minerals, which limits its mobility in many soil types. nih.govcdnsciencepub.com However, in organic-rich soils or those with low clay content, it can remain more bioavailable. nih.gov In forest ecosystems, a significant portion of radiocesium is initially intercepted by the canopy and is gradually transferred to the forest floor through litterfall and precipitation. tandfonline.com Over time, it migrates into the soil, where it can be taken up by plant roots. tandfonline.comwikiplus.net The forest litter layer acts as a major accumulator and a biochemical barrier to its migration. researchgate.net

Soil-to-Plant Transfer: The uptake of ¹³⁴Cs by plants from the soil is a critical pathway for its entry into the food chain. frontiersin.org This transfer is influenced by several factors, including soil type, pH, organic matter content, and the concentration of competing ions like potassium. nih.govtandfonline.com Applying potassium fertilizers to agricultural land has been an effective countermeasure to reduce cesium uptake by crops like soybeans and rice. tandfonline.com Different plant species exhibit widely varying capacities for cesium accumulation. researchgate.net

Bioaccumulation and Biomagnification: Cesium can bioaccumulate in organisms when the rate of intake exceeds the rate of elimination. slu.se In aquatic ecosystems, ¹³⁴Cs is accumulated by organisms from water, sediment, and food. nrc.gov Bioconcentration factors (BCFs) can be very high, especially in freshwater systems with low potassium concentrations. nih.govnrc.gov There is evidence of biomagnification, where the concentration of radiocesium increases at successively higher trophic levels. nih.govosti.gov Studies in freshwater systems have observed a several-fold increase in ¹³⁷Cs levels with each trophic level. nih.gov Following the Fukushima accident, ¹³⁴Cs and ¹³⁷Cs concentrations in freshwater fish decreased gradually over a three-year period, but levels exceeding the regulatory limit were still detected in several species. nih.gov

Adaptive Responses and Recovery in Affected Environments

Microbial Adaptation: There is evidence of adaptation in microbial communities. In highly contaminated soils of Chernobyl and Fukushima, radioresistant species of microbes and fungi have been identified. mdpi.com Some fungi with high melanin (B1238610) content have shown an increased presence, and this melanin may play a protective role against radiation. mdpi.com

Population Recovery: The recovery of populations can occur through various mechanisms, including immigration from less contaminated areas. Studies in Chernobyl noted that although insect populations were initially impacted, significant differences between contaminated and uncontaminated areas were not found after about two and a half years, suggesting recovery aided by migration. nih.govresearchgate.net

Potential for Genetic Adaptation: Chronic exposure to ionizing radiation is a powerful selective pressure that can potentially drive evolutionary adaptation. Studies in Chernobyl have suggested that some organisms may have evolved ways to better cope with radiation stress. nih.gov This can include enhanced DNA repair mechanisms or other physiological adjustments. nih.govoup.com While increased mutation rates can be detrimental, they also provide the raw material for natural selection, potentially leading to the emergence of novel genetic variants that confer resistance. oup.com However, understanding the molecular mechanisms that allow for adaptation and recovery in wildlife remains a key area of research. nih.gov

The process of ecosystem recovery is complex and influenced by the initial contamination levels, the specific radionuclides involved (with the decay of ¹³⁴Cs being a significant factor in dose reduction), and the intrinsic resilience of the biological communities. nih.govirsn.fr

Q & A

Basic Research Questions

Q. What are the standard protocols for detecting and quantifying Cesium-134 in environmental samples?

  • Methodological Answer : Gamma spectrometry is the primary method for detecting this compound due to its distinct gamma-ray emission at 605 keV. For quantification, researchers should follow protocols such as BARC/2008/E-023, which specifies sample preparation (e.g., soil homogenization, acid digestion) and calibration using certified reference materials. EPA 9310 guidelines recommend using high-purity germanium (HPGe) detectors with energy resolution ≤2 keV at 1.33 MeV to distinguish this compound from interfering isotopes like Cesium-137 .

Q. How can researchers track the environmental cycling of this compound in terrestrial ecosystems?

  • Methodological Answer : Isotopic labeling experiments (e.g., introducing Cs-134 into soil-plant systems) combined with sequential extraction techniques can trace its mobility. For instance, studies on white oak trees (Quercus alba) measured Cs-134 uptake via root systems and leaf litter decomposition, using gamma counting for activity quantification. Soil moisture and organic content should be monitored, as they significantly influence Cs-134 adsorption and vertical migration .

Q. What experimental considerations are critical when studying this compound’s half-life (2.065 years) in longitudinal studies?

  • Methodological Answer : Researchers must account for radioactive decay during long-term experiments. Use the decay correction formula A=A0eλtA = A_0 e^{-\lambda t}, where λ=ln(2)/T1/2\lambda = \ln(2)/T_{1/2}. Parallel studies with Cesium-137 (30-year half-life) can serve as a stable reference for normalizing temporal variations in environmental samples .

Advanced Research Questions

Q. How can conflicting data on this compound and Cesium-137 ratios in post-Fukushima studies be resolved?

  • Methodological Answer : Contradictions often arise from differential decay rates or heterogeneous contamination sources. Advanced approaches include:

  • Multi-isotope analysis : Pair Cs-134/Cs-137 ratios with I-131 data to identify fresh vs. legacy contamination .
  • Isotopic fingerprinting : Use PCA (Principal Component Analysis) to distinguish nuclear accident signatures (e.g., Fukushima vs. Chernobyl) based on activity ratios and spatial clustering .
  • Source attribution models : Apply Bayesian statistics to weigh contributions from atmospheric deposition, oceanic currents, and sediment resuspension .

Q. What experimental designs optimize the removal efficiency of this compound from contaminated matrices?

  • Methodological Answer : Factorial experimental designs (e.g., 2³ factorial plans) can systematically evaluate variables like pH, adsorbent type (e.g., Prussian blue analogs), and contact time. For example, Table I from Yates Data Treatment Method () shows that ammonium molybdophosphate (AMP) achieves 92% Cs-134 removal at pH 6.5, with ANOVA confirming pH as the most significant factor (p<0.01p < 0.01) .

Q. How can researchers address challenges in detecting trace-level this compound (<1 Bq/m³) in marine environments?

  • Methodological Answer : Sensitivity improvements require:

  • Pre-concentration techniques : Co-precipitation with potassium nickel hexacyanoferrate (KNiHCF) to isolate Cs-134 from seawater.
  • Background reduction : Shield detectors with lead-copper composites to minimize cosmic-ray interference.
  • Validation : Cross-check with accelerator mass spectrometry (AMS) for sub-Becquerel-level quantification .

Guidance for Contradictory Findings

  • Case Study : Discrepancies in Cs-134/Cs-137 ratios in Pacific salmon ( ) highlight the need for rigorous quality control. Researchers should:
    • Replicate measurements across independent labs.
    • Use isotopic dilution mass spectrometry (IDMS) to validate gamma spectrometry results.
    • Report uncertainties with 95% confidence intervals to enhance comparability .

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.